Cas no 708987-11-5 (Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylicacid, 4-ethyl-7-methyl-, methyl ester)

• Product Name: Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylicacid, 4-ethyl-7-methyl-, methyl ester
• CAS No: 708987-11-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 557755
• PubChem ID: 736076
• Update Time: 2025-04-19

Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylicacid, 4-ethyl-7-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylicacid, 4-ethyl-7-methyl-, methyl ester
• Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid, 4-ethyl-7-methyl-, methyl ester (9CI)
• HMS2375P16
• HMS1525B05
• IDI1_032017
• AI-031/41090261
• 708987-11-5
• methyl 4-ethyl-7-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• SMR000163892
• Maybridge4_001435
• CCG-252946
• BRD-K48742362-001-01-6
• MLS000537619
• Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid,4-ethyl-7-methyl-,methyl ester(9ci)
• methyl4-ethyl-7-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• CHEMBL1481593

• Inchi： 1S/C10H12N4O2/c1-4-7-9(10(15)16-3)12-11-8-5-6(2)13-14(7)8/h5H,4H2,1-3H3
• InChI Key： MIYPLYGTZLYBPU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(CC)N2C(=CC(C)=N2)N=N1)=O

Computed Properties

• Exact Mass: 220.09600
• Monoisotopic Mass: 220.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.38000
• LogP: 0.78170